Cas no 118072-93-8 (Zoledronic acid)
    The chemical name of zoledronic acid is 1-hydroxy-2 - (1-imidazolyl) ethyleneyl-1,1-diphosphate, a white crystalline powder. It is mainly used for the treatment of hypercalcemia (TIH or HCM) caused by tumors \ it can inhibit bone metastasis caused by tumors \ osteoporosis in menopausal women
Zoledronic acid structure
Zoledronic acid Properties
Names and Identifiers
-
- (1-Hydroxy-2-(1H-imidazol-1-yl)ethane-1,1-diyl)diphosphonic acid
- Zoledronic acid hydrate
- ZOLEDRONATE
- [1-hydroxy-2-(1h-imidazol-1-yl)-ethylidene]bisphosphonic acid
- 2-(Imidazol-1-yl)-1-hydroxyethane-1,1-diphosphonic Acid
- CGP-4244
- Zoledronic acid
- [1-hydroxy-2-(1H-imidazol-1-yl)ethane-1,1-diyl]bis(phosphonic acid) monohydrate
- CGP 42446
- CGP42446A
- P,P′-[1-Hydroxy-2-(1H-imidazol-1-yl)ethylidene]bisphosphonic acid monohydrate
- ZOL 446
- Zoledronic acid monohydrate
- Zometa,Zomera,Aclasta and Reclast
- Orazol
- BPH 91
- ZoMeta
- Aclasta
- Reclast
- CGP-42446
- Zoledronic
- (1-Hydroxy-2-imidazol-1-ylethylidene)diphosphonic acid
- Zomera
- ZOL
- Aclasta and Reclast
- [1-hydroxy-2-(1H-imidazol-1-yl)ethane-1,1-diyl]bis(phosphonic acid)
- Zometa (TN)
- Phosphonic acid, [1-hydroxy-2-(1H-imidazol-1-yl)ethylidene]bis-
- 70HZ18PH24
- [1-hydroxy-2-(1H-imidazol-1-yl)-1-phosphonoethyl]phosphonic acid
- EN300-117269
- AB01273947-01
- NCGC00159521-04
- NCGC00159521-05
- CHEBI:46557
- ZOLEDRONIC ACID [INN]
- HS-0091
- Zoledronic acid (INN)
- C5H10N2O7P2
- Zometa (Novartis)
- STL452893
- NCGC00159521-02
- DTXCID8022668
- (1-hydroxy-2-imidazol-1-yl-1-phosphonoethyl)phosphonic acid
- Z1501485360
- Phosphonic acid, (1-hydroxy-2-(1H-imidazol-1-yl)ethylidene)bis-
- AB01273947-02
- CS-1829
- DB00399
- DTXSID0042668
- Zoledronate
- AB07564
- D08689
- JMC515594 Compound 55
- Zometa
- CAS-118072-93-8
- S00092
- SR-05000001436-1
- 1-Hydroxy-2-(1-imidazolyl)ethane-1,1-diphosphonic Acid
- zoledronic-acid
- AKOS005145739
- 118072-93-8
- Bisphosphonate 3
- HB0674
- (1-Hydroxy-2-(1H-imidazol-1-yl)ethane-1,1-diyl)diphosphonicacid
- AC-1092
- ZOLEDRONIC ACID [WHO-DD]
- Zoledronic Acid?
- H11422
- (1-hydroxy-2-(1H-imidazol-1-yl)ethylidene)bisphosphonic acid
- NSC 721517
- BIDD:GT0292
- NCGC00159521-09
- 1-hydroxy-2-(1H-imidazol-1-yl)ethane-1,1-diyldiphosphonic acid
- Zoledronic Acid (Zoledronate)
- BRD-K84253429-001-04-4
- SCHEMBL19054
- Anhydrous Zoledronic Acid
- s1314
- Q218507
- Reclast (TN)
- BCP22750
- NS00006387
- [1-HYDROXY-2-(1H-IMIDAZOL-1-YL)-ETHYLIDENE]BISPHOSPHONIC ACID
- Tox21_111739
- 1-Hydroxy-2-(1H-imidazol-1-yl)ethylidene]-bisphosphonic Acid Hydrate; 2-(Imidazol-1-yl)-1-hydroxyethane-1,1-diphosphonic Acid Hydrate;
- GTPL3177
- Zoledronic acid [USAN:INN:BAN]
- NCGC00159521-03
- Q-201946
- SR-05000001436
- MFCD00867791
- ZOLEDRONIC ACID [MI]
- BIDD:PXR0134
- BDBM12578
- NSC721517
- AB01273947_04
- UNII-70HZ18PH24
- HY-13777
- AB01273947-03
- NSC-721517
- HMS2089O09
- NCGC00159521-18
- BRD-K84253429-001-03-6
- CHEMBL924
- Zoledronic acid, Zoledronate
- Z0031
- Zoledronic Acid, Anhydrous
- Zoledronic Acid Anhydrous
- [1-Hydroxy-2-(1H-imidazol-1-yl)-ethylidene]bisphosphonic acid
- +Expand
-
- MFCD00867791
- XRASPMIURGNCCH-UHFFFAOYSA-N
- 1S/C5H10N2O7P2/c8-5(15(9,10)11,16(12,13)14)3-7-2-1-6-4-7/h1-2,4,8H,3H2,(H2,9,10,11)(H2,12,13,14)
- P(C(C([H])([H])N1C([H])=NC([H])=C1[H])(O[H])P(=O)(O[H])O[H])(=O)(O[H])O[H]
Computed Properties
- 271.996325g/mol
- 0
- -4.3
- 5
- 8
- 4
- 271.996325g/mol
- 271.996325g/mol
- 153Ų
- 16
- 327
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- 0
Experimental Properties
- -1.11540
- 172.73000
- 1.718
- 764°C at 760 mmHg
- 193-2040C (dec)
- 415.8°C
- White crystalline powder
- 2.13
- 1.53E-24mmHg at 25°C
Zoledronic acid Security Information
- S24/25; S36/37/39
- R21/22
- Xi
- H315-H319-H335
- P261-P305+P351+P338
- Please store the product under the recommended conditions in the Certificate of Analysis.
- R21/22: harmful by skin contact and careless swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
- Warning
Zoledronic acid Customs Data
-
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Zoledronic acid Price
Zoledronic acid Suppliers
JU SHENG HUA XUE YAN JIU YUAN
Audited Supplier
(CAS:118072-93-8)
CHEN PAN
18064118002
1400838822@qq.com
WU HAN XIN XIN JIA LI Biotechnology Co., Ltd.
Audited Supplier
(CAS:118072-93-8)
WANG JING LI
13207195831
wjyxxjl@foxmail.com
WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.
Audited Supplier
(CAS:118072-93-8)
WANG HUA
13667159345
13667159345@163.com
HU BEI ZHONG SHAN FENG XING YI YAO Technology Co., Ltd.
Audited Supplier
(CAS:118072-93-8)
ZHANG LI
13397111514
z13397111514@163.com
Suzhou Genelee Bio-Technology Co., Ltd.
Audited Supplier
(CAS:118072-93-8)
ZHANG
17715515539
1398927022@qq.com
SHANG HAI YI JI Biotechnology Co., Ltd. XIAO SHOU BU
Audited Supplier
(CAS:118072-93-8)
HU JING LI
13311756052
2355265332@qq.com
SHANG HAI SHI DAN DE BIAO ZHUN JI SHU FU WU Co., Ltd.
Audited Supplier
(CAS:118072-93-8)
LU ZHONG HUA
17621252073
luzh@nature-standard.com
Zoledronic acid Related Literature
-
Tomasz Rojek,Waldemar Goldeman,Katarzyna ?lepokura,Marek Duczmal,Agnieszka Wojciechowska,Ewa Matczak-Jon Dalton Trans. 2017 46 6900
-
Tomasz Rojek,Waldemar Goldeman,Katarzyna ?lepokura,Marek Duczmal,Agnieszka Wojciechowska,Ewa Matczak-Jon RSC Adv. 2019 9 31497
-
Gabriel Qui?ones Vélez,Lesly Carmona-Sarabia,Alondra A. Rivera Raíces,Tony Hu,Esther A. Peterson-Peguero,Vilmalí López-Mejías Mater. Adv. 2022 3 3251
-
Demin Liu,Chunbai He,Christopher Poon,Wenbin Lin J. Mater. Chem. B 2014 2 8249
-
Tomasz Rojek,Waldemar Goldeman,Katarzyna ?lepokura,Marek Duczmal,Agnieszka Wojciechowska,Ewa Matczak-Jon New J. Chem. 2018 42 7830
-
Vijayanand Chandrasekaran,Shirin Kalyan,Valentina Biel,Marcus Lettau,Patrik Theodor Nerdal,Hans-Heinrich Oberg,Daniela Wesch,Thisbe K. Lindhorst,Dieter Kabelitz Med. Chem. Commun. 2015 6 919
-
Ting Ge,Zhang Weiwei,Fei Ge,Longbao Zhu,Ping Song,Wanzheng Li,Lin Gui,Wan Dong,Yugui Tao,Kai Yang Biomater. Sci. 2022 10 1831
-
Hélène Roussière,Gilles Montavon,Samia La?b,Pascal Janvier,Bruno Alonso,Franck Fayon,Marc Petit,Dominique Massiot,Jean-Michel Bouler,Bruno Bujoli J. Mater. Chem. 2005 15 3869
-
Tomasz Rojek,Waldemar Goldeman,Katarzyna ?lepokura,Wiktor Zierkiewicz,Ewa Matczak-Jon CrystEngComm 2019 21 4340
-
Alessandra Barbanente,Nicoletta Ditaranto,Antonio Laghezza,Paolo Tortorella,Francesco P. Intini,Concetta Pacifico,Giovanni Natile,Nicola Margiotta Dalton Trans. 2023 52 6117
118072-93-8 (Zoledronic acid) Related Products
- 57-11-4(Stearic acid)
- 2809-21-4((1-Hydroxyethane-1,1-diyl)diphosphonic acid)
- 22884-10-2(2-(1H-Imidazol-1-yl)acetic acid)
- 87266-37-3(2-(1H-Imidazol-1-yl)acetic acid hydrochloride)
- 119302-91-9(Rocuronium bromide)
- 165800-06-6(Zoledronic acid hydrate)
- 59-30-3(Pteroylglutamic acid)
- 118054-40-3(Phosphonic acid,2,2'-[2-(1H-imidazol-1-yl)ethylidene]bis-)
- 118072-93-8(Zoledronic acid)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:118072-93-8)Zoledronic acid
99%
5g
189.0